3252-36-6

5-Bromo-4-chloro-3-indolyl acetate

In Stock

• CAS RN:
• 3252-36-6

• Formula:
• C₁₀H₇BrClNO₂

• InChI:
• InChI=1S/C10H7BrClNO2/c1-5(14)15-8-4-13-7-3-2-6(11)10(12)9(7)8/h2-4,13H,1H3

• InChIKey:
• WPWLFFMSSOAORQ-UHFFFAOYSA-N

• 5-bromo-4-chloro-3-indolyl acetate is an acetate ester obtained by formal condensation of the carboxy group of acetic acid with the hydroxy group of 5-bromo-4-chloroindoxyl. It has a role as a chromogenic compound. It is a bromoindole, a chloroindole and an acetate ester. It derives from an indoxyl.

Clevudine

In Stock

• CAS RN:
• 163252-36-6

• Formula:
• C10H13FN2O5

• InChI:
• InChI=1S/C10H13FN2O5/c1-4-2-13(10(17)12-8(4)16)9-6(11)7(15)5(3-14)18-9/h2,5-7,9,14-15H,3H2,1H3,(H,12,16,17)/t5-,6+,7-,9-/m0/s1

• InChIKey:
• GBBJCSTXCAQSSJ-XQXXSGGOSA-N

• Clevudine is a β-L-nucleoside analog of thymidine that has antiviral activity. It is active against hepatitis B virus (HBV) in HepG2/2.15 cells with an EC50 value of 0.1 µM. Clevudine (0.01-10 µM) reduces virion DNA in the culture supernatant of primary hepatocytes isolated from a duckling model of chronic HBV infection. Oral administration of clevudine (3 and 10 mg/kg) reduces serum viral load in a woodchuck model of chronic HBV infection.
  Clevudine is a synthetic pyrimidine analogue with activity against hepatitis B virus (HBV). Intracellularly, clevudine is phosphorylated to its active metabolites, clevudine monophosphate and triphosphate. The triphosphate metabolite competes with thymidine for incorporation into viral DNA, thereby causing DNA chain termination and inhibiting the function of HBV DNA polymerase (reverse transcriptase). Clevudine has a long half-life a...